4-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethylphenyl)butanamide

• Molecular Formula: C19H20N2OS2
• Molecular Weight: 356.5 g/mol
• IUPAC Name: 4-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethylphenyl)butanamide
• InChI: InChI=1S/C19H20N2OS2/c1-2-14-8-3-4-9-15(14)20-18(22)12-7-13-23-19-21-16-10-5-6-11-17(16)24-19/h3-6,8-11H,2,7,12-13H2,1H3,(H,20,22)
• InChI Key: BQNZYRBHJBXTQV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CCCSC2=NC3=CC=CC=C3S2

Description

4-(1,3-Benzothiazol-2-ylsulfanyl)-N-(2-ethylphenyl)butanamide is a synthetic small molecule characterized by a butanamide backbone functionalized with a 1,3-benzothiazole sulfanyl group at the 4-position and a 2-ethylphenyl substituent at the N-position. The sulfanyl (S–) linker in this compound may enhance metabolic stability and influence binding interactions compared to oxygen-based or sulfonamide analogs .

Comparison with Similar Compounds

4-(1,3-Benzothiazol-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)butanamide (CAS 756867-67-1)

• Structure : Replaces the 2-ethylphenyl group with a 1,3-thiazol-2-yl moiety.
• Properties: Molecular Weight: 335.5 g/mol Hydrogen Bond Donor/Acceptor: 1/6 LogP (XLogP3): 3.8 Polar Surface Area: 137 Ų .
• However, the reduced lipophilicity (lower LogP) may limit membrane permeability.

4-[Methyl-(4-methylphenyl)sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide

• Structure : Features a sulfonamide group instead of the benzothiazole sulfanyl linkage.
• Properties: Molecular Weight: Not explicitly stated, but structurally similar to CAS 756867-67-1. Key Difference: Sulfonamide groups are less prone to oxidation than sulfanyl linkages, which may improve metabolic stability .

N-(5-Chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide Derivatives

• Structure : Replaces benzothiazole with 1,3,4-oxadiazole and modifies the aryl group (e.g., chloro, methoxy).
• Comparison : The oxadiazole ring may enhance π-π stacking interactions in enzyme active sites, whereas benzothiazole’s aromatic system could offer better hydrophobic binding.

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight (g/mol)	LogP	H-Bond Donor/Acceptor	Polar Surface Area (Ų)
Target Compound	~349.5*	~4.2*	1/5*	~95*
CAS 756867-67-1	335.5	3.8	1/6	137
N-(5-Chloro-2-methoxyphenyl) derivative	~370–400	4.5–5.0	1/7	110–120

*Estimated based on structural similarity to analogs.

Key Observations :

• Oxadiazole derivatives exhibit higher polar surface areas, correlating with improved solubility but requiring active transport for cellular uptake.